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  3. ethyl 4-({2-(4-chlorophenyl)-1-[2-(dimethylamino)ethyl]-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-3-yl}carbonyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
ethyl 4-({2-(4-chlorophenyl)-1-[2-(dimethylamino)ethyl]-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-3-yl}carbonyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate ethyl 4-({2-(4-chlorophenyl)-1-[2-(dimethylamino)ethyl]-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-3-yl}carbonyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0712607
InChI: InChI=1S/C24H28ClN3O5/c1-6-33-24(32)19-13(2)17(14(3)26-19)21(29)18-20(15-7-9-16(25)10-8-15)28(12-11-27(4)5)23(31)22(18)30/h7-10,20,26,29H,6,11-12H2,1-5H3/b21-18+
SMILES: CCOC(=O)C1=C(C(=C(N1)C)C(=C2C(N(C(=O)C2=O)CCN(C)C)C3=CC=C(C=C3)Cl)O)C
Molecular Formula: C24H28ClN3O5
Molecular Weight: 473.9 g/mol

ethyl 4-({2-(4-chlorophenyl)-1-[2-(dimethylamino)ethyl]-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-3-yl}carbonyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate

CAS No.:

Cat. No.: VC0712607

Molecular Formula: C24H28ClN3O5

Molecular Weight: 473.9 g/mol

* For research use only. Not for human or veterinary use.

ethyl 4-({2-(4-chlorophenyl)-1-[2-(dimethylamino)ethyl]-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-3-yl}carbonyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate -

Specification

Molecular Formula C24H28ClN3O5
Molecular Weight 473.9 g/mol
IUPAC Name ethyl 4-[(E)-[2-(4-chlorophenyl)-1-[2-(dimethylamino)ethyl]-4,5-dioxopyrrolidin-3-ylidene]-hydroxymethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate
Standard InChI InChI=1S/C24H28ClN3O5/c1-6-33-24(32)19-13(2)17(14(3)26-19)21(29)18-20(15-7-9-16(25)10-8-15)28(12-11-27(4)5)23(31)22(18)30/h7-10,20,26,29H,6,11-12H2,1-5H3/b21-18+
Standard InChI Key KDCIXVNMJKBQCD-DYTRJAOYSA-N
Isomeric SMILES CCOC(=O)C1=C(C(=C(N1)C)/C(=C\2/C(N(C(=O)C2=O)CC[NH+](C)C)C3=CC=C(C=C3)Cl)/[O-])C
SMILES CCOC(=O)C1=C(C(=C(N1)C)C(=C2C(N(C(=O)C2=O)CCN(C)C)C3=CC=C(C=C3)Cl)O)C
Canonical SMILES CCOC(=O)C1=C(C(=C(N1)C)C(=C2C(N(C(=O)C2=O)CC[NH+](C)C)C3=CC=C(C=C3)Cl)[O-])C

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